Cas no 1955473-91-2 ((2S,5R)-1-(4-fluorobenzenesulfonyl)-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid, cis)

• Product Name: (2S,5R)-1-(4-fluorobenzenesulfonyl)-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid, cis
• CAS No: 1955473-91-2
• MDL: MFCD31628892
• CID: 4631053
• PubChem ID: 119031630
• Update Time: 2025-05-20

(2S,5R)-1-(4-fluorobenzenesulfonyl)-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzenesulfonyl)-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid, cis
• (2S,5R)-1-(4-fluorobenzenesulfonyl)-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid, cis

• MDL： MFCD31628892

Additional information on (2S,5R)-1-(4-fluorobenzenesulfonyl)-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid, cis

Chemical Profile of (2S,5R)-1-(4-fluorobenzenesulfonyl)-5-(hydroxymethyl)pyrrolidine-2-carboxylic Acid, cis

The compound (2S,5R)-1-(4-fluorobenzenesulfonyl)-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound, identified by the CAS Registry Number 1955473-91-2, belongs to the class of pyrrolidine derivatives and exhibits a unique combination of functional groups that contribute to its pharmacological properties.

The pyrrolidine ring system forms the core structure of this molecule, with stereochemistry at the 2S and 5R positions playing a critical role in its biological activity. The presence of a 4-fluorobenzenesulfonyl group attached to the pyrrolidine ring introduces electronic and steric effects that enhance the molecule's stability and bioavailability. Additionally, the hydroxymethyl group at position 5 adds hydrophilic properties, which may facilitate interactions with biological targets.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of such compounds. The cis configuration of this molecule ensures optimal spatial arrangement of functional groups, which is crucial for binding to specific protein targets. This has been validated through in vitro assays where the compound demonstrated potent inhibitory activity against key enzymes involved in various disease pathways.

The synthesis of (2S,5R)-1-(4-fluorobenzenesulfonyl)-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid involves a multi-step process that includes asymmetric induction to achieve the desired stereochemistry. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for preclinical studies.

In terms of biological activity, this compound has shown promise as a potential therapeutic agent in the treatment of neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate key signaling pathways associated with neuronal protection has been extensively studied using advanced techniques like X-ray crystallography and molecular dynamics simulations.

Furthermore, computational studies have revealed that the 4-fluorobenzenesulfonyl group enhances the molecule's ability to penetrate cellular membranes, while the hydroxymethyl group contributes to hydrogen bonding interactions with target proteins. These findings underscore the importance of rational drug design in optimizing pharmacokinetic properties.

Recent advancements in medicinal chemistry have also explored the potential of this compound as a lead structure for developing more potent analogs. By modifying substituents on the pyrrolidine ring or altering the sulfonyl group, researchers aim to enhance both efficacy and safety profiles.

In conclusion, (2S,5R)-1-(4-fluorobenzenesulfonyl)-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid represents a significant advancement in the field of drug discovery. Its unique structural features and promising biological activity make it a valuable candidate for further investigation in both academic and industrial settings.